Cas no 884494-68-2 (4-Bromo-3-ethoxybenzonitrile)

• Product Name: 4-Bromo-3-ethoxybenzonitrile
• CAS No: 884494-68-2
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 892114
• PubChem ID: 44754908
• Update Time: 2025-04-19

4-Bromo-3-ethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-ethoxybenzonitrile
• DTXSID40660586
• A1-61385
• FT-0756263
• 884494-68-2

• Inchi： 1S/C9H8BrNO/c1-2-12-9-5-7(6-11)3-4-8(9)10/h3-5H,2H2,1H3
• InChI Key： GQIYEMYPXFLQSY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1OCC

Computed Properties

• Exact Mass: 224.97893g/mol
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33Ų